Cas no 1445322-56-4 (Methyl 2-amino-4-bromo-5-chlorobenzoate)

• Product Name: Methyl 2-amino-4-bromo-5-chlorobenzoate
• CAS No: 1445322-56-4
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 3043040
• PubChem ID: 74890402
• Update Time: 2025-06-27

Methyl 2-amino-4-bromo-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-bromo-5-chlorobenzoate
• Benzoic acid, 2-amino-4-bromo-5-chloro-, methyl ester
• METHYL2-AMINO-4-BROMO-5-CHLOROBENZOATE
• 1445322-56-4
• DB-142838
• EN300-1715296
• VHC32256
• F83921
• CS-0377603
• BS-21479
• SCHEMBL18668513

• Inchi： 1S/C8H7BrClNO2/c1-13-8(12)4-2-6(10)5(9)3-7(4)11/h2-3H,11H2,1H3
• InChI Key： MVUXWLVSWKZDLJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Cl)=C(Br)C=C1N

Computed Properties

• Exact Mass: 262.93487g/mol
• Monoisotopic Mass: 262.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 366.1±37.0 °C at 760 mmHg
• Flash Point: 175.2±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 2-amino-4-bromo-5-chlorobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-amino-4-bromo-5-chlorobenzoate

Methyl 2-amino-4-bromo-5-chlorobenzoate (CAS No. 1445322-56-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-4-bromo-5-chlorobenzoate (CAS No. 1445322-56-4) is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural motifs, has garnered significant attention in recent years due to its pivotal role in the development of novel therapeutic agents. The presence of both amino and halogen substituents on the benzoate core imparts distinct reactivity, making it an indispensable building block for medicinal chemists.

The chemical structure of Methyl 2-amino-4-bromo-5-chlorobenzoate consists of a benzoic acid derivative substituted with a methyl ester group at the carboxyl position, an amino group at the 2-position, and bromine and chlorine atoms at the 4- and 5-positions, respectively. This arrangement not only enhances its solubility in various organic solvents but also facilitates its participation in a wide array of chemical transformations. These transformations are crucial for constructing more complex molecular architectures, which are often required to achieve desired pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for small molecule inhibitors targeting specific biological pathways. Among these pathways, those involving kinases and other enzyme-driven processes have been extensively studied. The halogenated benzoate derivatives, such as Methyl 2-amino-4-bromo-5-chlorobenzoate, have emerged as key scaffolds for designing potent and selective inhibitors. For instance, modifications at the amino and halogenated positions allow for fine-tuning of binding interactions with biological targets, thereby enhancing drug efficacy and minimizing off-target effects.

One of the most compelling applications of Methyl 2-amino-4-bromo-5-chlorobenzoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling cascades, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the amino and bromo substituents, medicinal chemists can design molecules that specifically inhibit aberrant kinase activity. Recent studies have demonstrated that compounds derived from this intermediate exhibit promising inhibitory effects on various kinases, such as EGFR and ALK, which are known drivers of tumor growth.

The versatility of Methyl 2-amino-4-bromo-5-chlorobenzoate extends beyond kinase inhibition. It has also been utilized in the development of antiviral agents. The structural features of this compound allow for interactions with viral proteases and polymerases, disrupting viral replication cycles. For example, researchers have explored its use in synthesizing inhibitors targeting HIV protease, a key enzyme required for viral maturation. The presence of both bromine and chlorine atoms provides multiple points of attachment for further derivatization, enabling the creation of highly potent antiviral molecules.

In addition to its role in anticancer and antiviral therapies, Methyl 2-amino-4-bromo-5-chlorobenzoate has shown potential in addressing neurological disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins. Small molecule chaperones that can promote the correct folding or clearance of these aggregates are being actively investigated. The unique structural framework of this intermediate allows for the design of molecules that can interact with amyloid-beta plaques or alpha-synuclein aggregates, offering a new therapeutic strategy.

The synthetic methodologies employed in producing Methyl 2-amino-4-bromo-5-chlorobenzoate are equally important as its applications. Modern synthetic approaches often involve multi-step organic transformations that highlight the compound's reactivity at both the amino and halogenated positions. For instance, nucleophilic aromatic substitution reactions can be used to introduce various functional groups at specific sites on the benzoate core. Additionally, transition metal-catalyzed cross-coupling reactions provide efficient pathways for constructing complex molecular architectures.

The growing interest in green chemistry has also influenced the synthesis of Methyl 2-amino-4-bromo-5-chlorobenzoate. Researchers are increasingly adopting solvent-free reactions, catalytic methods with high turnover numbers, and processes that minimize waste generation. These approaches not only enhance sustainability but also improve cost-efficiency, making large-scale production more feasible. As a result, pharmaceutical companies are actively seeking synthetic routes that align with these environmentally conscious practices.

The future prospects for Methyl 2-amino-4-bromo-5-chlorobenzoate remain promising as new methodologies and applications continue to emerge. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel molecular structures with enhanced pharmacological properties. Furthermore, collaborations between academia and industry will foster innovation by combining expertise in synthetic chemistry with deep biological insights.

In conclusion, Methyl 2-amino-4-bromo-5-chlorobenzoate (CAS No. 1445322-56-4) stands as a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features enable diverse applications across multiple therapeutic areas, including oncology, virology, and neurology. As research progresses and new synthetic techniques are developed, this compound will continue to play a pivotal role in shaping the future of drug discovery and development.